Cas no 21231-47-0 ((3Z)-3-[(4-fluorophenyl)imino]-2,3-dihydro-1H-indol-2-one)

(3Z)-3-[(4-fluorophenyl)imino]-2,3-dihydro-1H-indol-2-one structure
21231-47-0 structure
Product Name:(3Z)-3-[(4-fluorophenyl)imino]-2,3-dihydro-1H-indol-2-one
CAS No:21231-47-0
MF:C14H9FN2O
MW:240.232466459274
MDL:MFCD00442900
CID:291431
PubChem ID:135478724
Update Time:2025-04-19

(3Z)-3-[(4-fluorophenyl)imino]-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one,3-[(4-fluorophenyl)imino]-1,3-dihydro-
    • 3-(4-fluoroanilino)indol-2-one
    • 3-(4-fluoro-phenylimino)-1,3-dihydro-indol-2-one
    • 3-(4-fluorophenylimino)-2H-indol-2-one
    • 3-(p-Fluor-phenyl-imino)-oxindol
    • 3-[(4-fluorophenyl)azamethylene]-1H-benzo[d]azolidin-2-one
    • 3-[(4-fluorophenyl)imino]indolin-2-one
    • AC1Q4NUE
    • AG-205
    • NSC117190
    • Oprea1_453652
    • Oprea1_631007
    • T5575799
    • (3Z)-3-[(4-fluorophenyl)imino]-2,3-dihydro-1H-indol-2-one
    • 3-(4-fluorophenyl)imino-1H-indol-2-one
    • F1058-0594
    • BDBM67342
    • (Z)-3-((4-fluorophenyl)imino)indolin-2-one
    • MS-7470
    • AG-205/33119006
    • NSC-117190
    • BDBM50456449
    • HMS2862H18
    • 3-((4-FLUOROPHENYL)IMINO)INDOLIN-2-ONE
    • MLS-0328783.0001
    • SMR000567977
    • MLS001182285
    • Z57704239
    • 21231-47-0
    • AKOS034474787
    • CCG-276751
    • CS-0336460
    • cid_272587
    • MFCD00442900
    • CHEMBL1434292
    • DTXSID80297658
    • 3-[(4-fluorophenyl)amino]indol-2-one
    • 3-[(4-fluorophenyl)imino]-1,3-dihydro-2H-indol-2-one
    • AKOS001268326
    • AKOS001599393
    • 3-(4-fluoroanilino)-2-indolone
    • NSC 117190
    • MDL: MFCD00442900
    • Inchi: 1S/C14H9FN2O/c15-9-5-7-10(8-6-9)16-13-11-3-1-2-4-12(11)17-14(13)18/h1-8H,(H,16,17,18)
    • InChI Key: NXPXTHPLHCNMOJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)/N=C1\C(NC2C=CC=CC=2\1)=O

Computed Properties

  • Exact Mass: 240.06997
  • Monoisotopic Mass: 240.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.99

(3Z)-3-[(4-fluorophenyl)imino]-2,3-dihydro-1H-indol-2-one Pricemore >>

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